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Compound of Interest

Compound Name: 5,5-Dimethylhexanoic acid

cat. No.: B1274113

An In-depth Technical Guide on the Physical Properties of 5,5-Dimethylhexanoic Acid

This technical guide provides a comprehensive overview of the core physical properties of 5,5-
Dimethylhexanoic acid, targeting researchers, scientists, and professionals in drug
development. This document outlines key quantitative data, detailed experimental protocols for
property determination, and a logical workflow for the physical characterization of this
compound.

Core Physical and Chemical Properties

5,5-Dimethylhexanoic acid, a branched-chain carboxylic acid, possesses distinct physical
properties that influence its behavior in various chemical and biological systems.

Quantitative Data Summary

The table below summarizes the key physical and chemical properties of 5,5-
Dimethylhexanoic acid.
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Property

Value

Molecular Formula

CsH1602[1][2][3]

Molecular Weight 144.21 g/mol [3]

CAS Number 24499-80-7[1][2][3]

Melting Point 66.5-68 °C

Boiling Point 227.7 °C at 760 mmHg; 126-129 °C at 21 Torr
Density 0.928 g/cm?3[1]

Flash Point 102.5 °C[1]

Vapor Pressure

0.0275 mmHg at 25°C[1]

Refractive Index 1.436[1]
LogP (Octanol-Water Partition Coefficient) 2.6[3]
Polar Surface Area (PSA) 37.3 A?[3]

Experimental Protocols for Physical Property

Determination

The following sections detail the standard laboratory protocols for determining the key physical
properties of 5,5-Dimethylhexanoic acid.

Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at
one end), thermometer, mortar and pestle.[4]

e Procedure:

o A small sample of 5,5-Dimethylhexanoic acid is finely ground using a mortar and pestle.

[5]
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[e]

The open end of a capillary tube is dipped into the powdered sample, and the tube is
gently tapped to pack the solid to a height of 1-2 cm.[4][6]

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
a calibrated thermometer.

o The sample is heated rapidly to about 15-20°C below the expected melting point, then the
heating rate is reduced to 1-2°C per minute.[5][6]

o The temperature at which the first liquid appears (T1) and the temperature at which the
entire sample becomes a clear liquid (T2) are recorded. The melting point is reported as
the range T1-T2.[5][6]

Boiling Point Determination

The boiling point is determined at a specific pressure, as it varies with external pressure.[7]

o Apparatus: Thiele tube or a small test tube with a side arm, capillary tube (sealed at one
end), thermometer, heating source (e.g., Bunsen burner or heating mantle), and a liquid bath
(e.g., paraffin oil).[8][9]

e Procedure:

[e]

A small amount of 5,5-Dimethylhexanoic acid is placed in the test tube.

o A capillary tube, sealed at one end, is placed in the test tube with the open end
submerged in the liquid.[8]

o The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the capillary tube.[7]

o Heating is discontinued when a steady stream of bubbles is observed.

o The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.[7][8]

Density Determination
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The density of a substance is its mass per unit volume.

o Apparatus: Pycnometer (a specific gravity bottle) or a digital density meter, analytical
balance, and a temperature-controlled water bath.[10]

e Procedure (using a pycnometer):
o The empty pycnometer is cleaned, dried, and its mass is accurately weighed (m1).

o The pycnometer is filled with distilled water and placed in a water bath at a constant
temperature (e.g., 25°C) until it reaches thermal equilibrium. The mass is then recorded
(m2).

o The process is repeated with 5,5-Dimethylhexanoic acid, and the mass is recorded (m3).

o The density is calculated using the formula: Density = [(m3 - m1) / (m2 - m1)] * Density of
water at the experimental temperature.

Solubility Determination

Solubility is assessed in various solvents to understand the polarity of the compound.
o Apparatus: Small test tubes, vortex mixer.

e Solvents: Water, 5% NaOH solution, 5% NaHCOs solution, 5% HCI solution, and an organic
solvent like diethyl ether.[11]

e Procedure:
o Approximately 25 mg of 5,5-Dimethylhexanoic acid is placed in a test tube.[11]

o 0.75 mL of the solvent is added in small portions, with vigorous shaking after each
addition.[11]

o The compound's solubility is observed and recorded. Solubility in basic solutions (NaOH,
NaHCO:s) indicates acidic properties, while solubility in acidic solutions (HCI) suggests
basic properties. As a carboxylic acid, 5,5-Dimethylhexanoic acid is expected to be
soluble in aqueous base.
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pKa Determination

The pKa is a measure of the acidity of a compound.

e Apparatus: pH meter, burette, beaker, magnetic stirrer, and a standardized solution of a
strong base (e.g., 0.1 M NaOH).[12][13]

e Procedure:

o A known mass of 5,5-Dimethylhexanoic acid is dissolved in a suitable solvent (e.g., an
ethanol-water mixture) in a beaker.[2]

o ApH electrode is immersed in the solution, and the initial pH is recorded.

o The standardized NaOH solution is added in small increments from the burette, and the
pH is recorded after each addition.[14]

o The data is plotted as pH versus the volume of NaOH added to generate a titration curve.

o The equivalence point is determined from the steepest part of the curve. The volume of
NaOH at the half-equivalence point is then found.[13]

o The pH at the half-equivalence point is equal to the pKa of the acid.[12][14]

Logical Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of 5,5-Dimethylhexanoic acid.
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Caption: Workflow for the Physical Characterization of 5,5-Dimethylhexanoic Acid.

Biological Context: Branched-Chain Fatty Acids
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5,5-Dimethylhexanoic acid belongs to the class of branched-chain fatty acids (BCFASs).
BCFAs are found in various biological systems and are components of bacterial membranes,
where they play a role in maintaining membrane fluidity.[15][16] In humans, BCFAs have been
detected in various tissues and fluids and are being investigated for their potential roles in
metabolic pathways, immune modulation, and as anti-inflammatory agents.[1][15][17] Further
research into the specific biological activities of 5,5-Dimethylhexanoic acid may reveal its
potential in drug development and other biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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